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Cat. No.: B149028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Tetramethylrhodamine-5-isothiocyanate (TRITC) powder, a widely used fluorescent label in

biological research. While an invaluable tool, TRITC is a chemical substance with specific

hazards that necessitate careful handling. This guide synthesizes information from safety data

sheets (SDS) and other technical resources to ensure its safe use in a laboratory setting. The

toxicological properties of this compound have not been fully investigated, and it should be

treated as a potentially hazardous substance at all times.[1][2]

Hazard Identification and Classification
TRITC is classified under the Globally Harmonized System (GHS) with several key hazards. It

is crucial to understand these classifications to implement appropriate safety measures. The

substance is identified as a skin and eye irritant, a potential respiratory and skin sensitizer, and

may cause respiratory irritation.[3]

Table 1: GHS Hazard Classification for TRITC
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin
irritation.[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[3]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3]

| Hazardous to the Aquatic Environment (Long-term) | Category 3 | H412: Harmful to aquatic

life with long lasting effects.[4] |

Adherence to the following precautionary statements is mandatory to minimize risk.

Table 2: GHS Precautionary Statements for TRITC
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Type Code Precautionary Statement

Prevention P261 Avoid breathing dust.

Prevention P264
Wash skin thoroughly after

handling.

Prevention P271
Use only outdoors or in a well-

ventilated area.

Prevention P272

Contaminated work clothing

must not be allowed out of the

workplace.

Prevention P280
Wear protective gloves/ eye

protection/ face protection.

Prevention P285

In case of inadequate

ventilation wear respiratory

protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[3]

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Response P342 + P311

If experiencing respiratory

symptoms: Call a POISON

CENTER/ doctor.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.
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| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |

Toxicological Profile
A critical aspect of TRITC's safety profile is the lack of comprehensive toxicological data. Many

standard toxicological assessments have not been performed. This data gap underscores the

need to handle the substance with caution, assuming it may be harmful until proven otherwise.

[2][5]

Table 3: Summary of Available Toxicological Data

Toxicological Endpoint Finding

Acute Oral, Dermal, or Inhalation Toxicity No data available.[5]

Skin Corrosion/Irritation Causes skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation.[3]

Respiratory or Skin Sensitization
May cause an allergic skin reaction; May cause

allergy or asthma symptoms if inhaled.[3]

Germ Cell Mutagenicity No data available.[5]

Carcinogenicity
Not identified as a carcinogen by IARC, NTP, or

OSHA.

| Reproductive Toxicity | No data available.[5] |

Exposure Controls and Personal Protective
Equipment (PPE)
To mitigate the identified hazards, a combination of engineering controls and personal

protective equipment (PPE) must be used. The hierarchy of controls prioritizes eliminating or

reducing the hazard at its source.
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Hierarchy of Controls for TRITC Powder

Elimination
(Not Feasible)

Substitution
(Use less hazardous dye if possible)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Figure 1: Hierarchy of controls adapted for handling TRITC powder.

Engineering Controls:

Ventilation: Always handle TRITC powder in a well-ventilated area. A certified chemical fume

hood is strongly recommended to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): A hazard assessment should be performed for all tasks

involving TRITC.[7] The minimum required PPE includes:
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Table 4: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specification & Notes

Eyes/Face Safety Glasses / Goggles

Must be ANSI Z87.1
compliant and equipped
with side shields.[7]
Chemical splash goggles
are required if there is a
splash hazard.

Hands Disposable Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[7] They should be

removed and replaced

immediately after contact with

the chemical.

Body Lab Coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Respirator

When handling the powder

outside of a fume hood, a

NIOSH-approved N95 (US) or

equivalent particulate

respirator is required to

prevent inhalation.

| Feet | Closed-toe Shoes | Required for all laboratory work.[7] |

Handling, Storage, and Experimental Protocols
Proper procedures for handling and storage are essential for both safety and maintaining the

integrity of the reagent.

Storage:

Store at -20°C upon receipt.[2][8]
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Keep the container tightly closed and in a dry environment.

Protect from light and moisture.[9][10] The material is light, air, and moisture sensitive.

When stored correctly, the powder is stable for at least 2-4 years.[2][9]

Safe Handling Workflow / Protocol for Solubilization: This protocol outlines the steps for safely

preparing a stock solution from TRITC powder.
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Start: Prepare Stock Solution

Step 1: Prepare Workspace
- Work within a chemical fume hood.

- Gather all necessary materials.

Step 2: Don Full PPE
- Lab Coat

- Nitrile Gloves
- Safety Goggles

- N95 Respirator (if required)

Step 3: Handle Powder
- Do not weigh powder in the open.

- If possible, add solvent directly to the manufacturer's vial.

Step 4: Dissolve Powder
- TRITC is soluble in DMSO, DMF, or Methanol (~5 mg/mL).

- Purge solvent with inert gas.
- Slowly add solvent to powder and mix.

Step 5: Clean Up & Storage
- Tightly cap the stock solution.

- Store at -20°C, protected from light.
- Dispose of contaminated consumables.

Step 6: Final Safety Step
- Doff PPE correctly.

- Wash hands thoroughly with soap and water.

End: Stock Solution Ready

Click to download full resolution via product page

Figure 2: A standard workflow for the safe handling and solubilization of TRITC powder.
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First Aid and Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

First Aid Measures:

Table 5: First Aid Procedures for TRITC Exposure

Exposure Route Action

Inhalation

Move the person to fresh air. If the
individual experiences respiratory
symptoms such as coughing, wheezing,
or shortness of breath, call a physician
immediately.[3]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin area with copious

amounts of soap and water. If skin irritation or a

rash occurs, consult a physician.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Call an

ophthalmologist for evaluation.[3]

| Ingestion | Wash out the mouth with water. Immediately make the victim drink water (two

glasses at most). Do not induce vomiting. Consult a physician.[11] |

Spill Response:

Personal Precautions: Ensure adequate ventilation and wear full PPE, including respiratory

protection.

Containment & Cleanup: For a small spill, collect the material taking precautions to minimize

dust.[11] A wet mop can be used for the final cleanup.[11] Place the collected material into a
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suitable, sealed container for disposal.[11] The floor may become slippery.[11] Do not allow

the substance to enter sewers or surface water.[3]

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or appropriate foam.[5]

Hazardous Combustion Products: Thermal decomposition may produce oxides of carbon,

nitrogen, and sulfur.[11]

Emergency Event
(Spill or Exposure)

Assess Situation
(Is it safe to respond?)

Spill Occurred

Spill

Exposure Occurred

Exposure

Small Spill:
- Don PPE

- Contain & Clean Up
- Dispose as Waste

Small

Large Spill:
- Evacuate Area

- Notify EHS

Large

Inhalation:
- Move to Fresh Air
- Seek Medical Aid

Skin Contact:
- Remove Clothing

- Wash with Soap/Water

Eye Contact:
- Rinse with Water (15 min)

- Seek Medical Aid
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Figure 3: Logical flow for responding to emergencies involving TRITC.
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Physical and Chemical Properties
Understanding the basic properties of TRITC is helpful for its proper handling and use.

Table 6: Physical and Chemical Properties of 5-TRITC

Property Value

Appearance
Red to purple crystalline powder or solid.
[2][9][11]

CAS Number 80724-19-2 (for 5-TRITC isomer).

Molecular Formula C25H21N3O3S.[2]

Molecular Weight 443.52 g/mol .

Solubility

Soluble in organic solvents like DMSO and

dimethylformamide (~5 mg/ml).[2] Also soluble

in methanol.[9] Sparingly soluble in aqueous

buffers.[2]

Storage Temperature -20°C.[2]

| Excitation/Emission Maxima | ~552 / 575 nm.[2] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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